Cl.Cl2Mg.K
Description
Cl.Cl2Mg.K, also known as chloro(dimethyl) magnesium potassium, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used as a reagent in organic synthesis, and its applications have expanded to various fields, including material science, pharmaceuticals, and chemical biology.Cl2Mg.K.
Scientific Research Applications
Ziegler-Natta Catalyzed Polyolefin Products and Applications
Cl.Cl2Mg.K plays a significant role in the Ziegler-Natta catalyzed polyolefin products and applications . The innovation of Ziegler-Natta (Z-N) catalysts opened a novel aspect of chemistry in terms of polyolefin formation . This compound is used in the Z-N catalyst system, polymerization reaction, and polymer process technologies to produce different polyolefin products .
Polyolefin Fibers, Composites, Foam, Blends, and 3D-Printing Products
The Ziegler-Natta catalyst system, which uses Cl.Cl2Mg.K, is gradually upgrading to produce different polyolefin products . These include polyolefin fibers, composites, foam, blends, and polyolefin-based 3D-printing products .
Role in Propylene Polymerization
Cl.Cl2Mg.K has been studied for its effects on the activity and stereoselectivity of MgCl2 supported Ziegler‐Natta catalysts for propylene polymerization .
Lewis Acid Catalyst in Organic Transformations
MgCl2, a component of Cl.Cl2Mg.K, has been reported to be a versatile reagent, especially as a Lewis acid catalyst in a variety of organic transformations . This includes the preparation of heterocyclic compounds, the protection of functional groups, and condensation reactions .
Biomedical Analysis: Electrochemiluminescence (ECL) and Light-Initiated Chemiluminescence (LiC)
Chemiluminescence (CL) is an important detection method, and has been widely used in the field of biomedical analysis . The generalized CL comprises electrochemiluminescence (ECL) and light-initiated chemiluminescence (LiC) . Cl.Cl2Mg.K could potentially be used in these areas.
In Vitro Diagnosis of Diseases
Chemiluminescence (CL) is widely used in biological detection and can be used for in vitro diagnosis of many diseases , such as diabetes and thyroid disease . The development of biochips, especially microfluidic biochips, enrich the application of CL in in vitro detection .
properties
IUPAC Name |
magnesium;potassium;trichloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.K.Mg/h3*1H;;/q;;;+1;+2/p-3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNZGLUUWTFPBKG-UHFFFAOYSA-K |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Mg+2].[Cl-].[Cl-].[Cl-].[K+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3KMg |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cl.Cl2Mg.K | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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